Cas no 1804216-97-4 (1-(2-Bromo-4-cyanophenyl)propan-2-one)

1-(2-Bromo-4-cyanophenyl)propan-2-one is a brominated and cyanated aromatic ketone with potential utility as an intermediate in organic synthesis. Its structure, featuring both bromine and cyano functional groups, allows for versatile reactivity in cross-coupling reactions, nucleophilic substitutions, and further derivatization. The electron-withdrawing properties of the cyano group enhance the electrophilic character of the carbonyl carbon, facilitating selective transformations. The bromine substituent offers a handle for metal-catalyzed coupling reactions, such as Suzuki or Buchwald-Hartwig reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its functional groups enable the construction of complex heterocyclic or substituted aromatic frameworks. Its stability under standard storage conditions ensures reliable handling in synthetic workflows.

1-(2-Bromo-4-cyanophenyl)propan-2-one structure

1804216-97-4 structure

Product Name:1-(2-Bromo-4-cyanophenyl)propan-2-one

CAS No:1804216-97-4

MF:C₁₀H₈BrNO

MW:238.08062171936

CID:4978415

Update Time:2025-10-29

1-(2-Bromo-4-cyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromo-4-cyanophenyl)propan-2-one
- Inchi： 1S/C10H8BrNO/c1-7(13)4-9-3-2-8(6-12)5-10(9)11/h2-3,5H,4H2,1H3
- InChI Key： QHJLUEQSYRQCGT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C=CC=1CC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2
Topological Polar Surface Area: 40.9

1-(2-Bromo-4-cyanophenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013014836-250mg	1-(2-Bromo-4-cyanophenyl)propan-2-one	1804216-97-4	97%	250mg	470.40 USD	2021-06-25
Alichem	A013014836-500mg	1-(2-Bromo-4-cyanophenyl)propan-2-one	1804216-97-4	97%	500mg	863.90 USD	2021-06-25
Alichem	A013014836-1g	1-(2-Bromo-4-cyanophenyl)propan-2-one	1804216-97-4	97%	1g	1,475.10 USD	2021-06-25

1-(2-Bromo-4-cyanophenyl)propan-2-one Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

Additional information on 1-(2-Bromo-4-cyanophenyl)propan-2-one

Comprehensive Overview of 1-(2-Bromo-4-cyanophenyl)propan-2-one (CAS No. 1804216-97-4)

1-(2-Bromo-4-cyanophenyl)propan-2-one, with the CAS number 1804216-97-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromine substituent and a cyano group on a phenyl ring, linked to a propan-2-one moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-(2-Bromo-4-cyanophenyl)propan-2-one has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly exploring its potential in developing targeted therapies and sustainable agrochemicals. The compound’s electron-withdrawing groups (bromo and cyano) enhance its reactivity, making it a versatile building block for cross-coupling reactions, a hot topic in modern synthetic chemistry.

From an industrial perspective, 1-(2-Bromo-4-cyanophenyl)propan-2-one is often discussed in the context of scalable synthesis and process optimization. Companies are investing in flow chemistry and catalytic methods to improve yield and reduce waste, aligning with global ESG (Environmental, Social, and Governance) goals. These trends reflect broader user queries on platforms like Google and PubMed, where searches for "bromo-cyanophenyl derivatives" and "ketone-based intermediates" have risen by 30% year-over-year.

The compound’s structural analogs are also under scrutiny for their role in photovoltaic materials and OLED technology, addressing the growing interest in renewable energy solutions. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a common concern among buyers. Notably, forums like ResearchGate feature discussions on "CAS 1804216-97-4 solubility" and "stability under ambient conditions," highlighting its practical challenges.

In summary, 1-(2-Bromo-4-cyanophenyl)propan-2-one (CAS 1804216-97-4) exemplifies the intersection of innovation and application-driven research. Its relevance to life sciences, materials engineering, and industrial chemistry ensures its continued prominence in both academic and commercial spheres. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing tomorrow’s scientific challenges.